Cas no 1421932-54-8 (Fmoc-PEG5-NHS Ester)
Fmoc-PEG5-NHS Ester Chemical and Physical Properties
Names and Identifiers
-
- endo-BCN-PEG4-acid
- exo-BCN-PEG4-acid
- endo BCN-PEG4-acid
- 3-[2-[2-[2-[2-(9-bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- CS-0109345
- AKOS040741702
- HY-133009
- BP-21538
- WGC93254
- SCHEMBL20211462
- 2226472-38-2
- 1-[({bicyclo[6.1.0]non-4-yn-9-ylmethoxy}carbonyl)amino]-3,6,9,12-tetraoxapentadecan-15-oic acid
- 1-(Bicyclo[6.1.0]non-4-yn-9-yl)-3-oxo-2,7,10,13,16-pentaoxa-4-azanonadecan-19-oic acid
- DA-73100
- 1421932-54-8
- R16-0045
- BP-22915
- endo BCN-EG4-acid
- BCN-PEG4-acid (exo)
- Fmoc-PEG5-NHS Ester
-
- Inchi: 1S/C22H35NO8/c24-21(25)7-9-27-11-13-29-15-16-30-14-12-28-10-8-23-22(26)31-17-20-18-5-3-1-2-4-6-19(18)20/h18-20H,3-17H2,(H,23,26)(H,24,25)
- InChI Key: MOPSTLKSTPBGBX-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCOCCOCCOCCC(=O)O)=O)CC1C2CCC#CCCC21
Computed Properties
- Exact Mass: 441.23626707 g/mol
- Monoisotopic Mass: 441.23626707 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 18
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 441.5
- XLogP3: 1.2
- Topological Polar Surface Area: 113
Fmoc-PEG5-NHS Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Fmoc-PEG5-NHS Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21538-250mg |
BCN-PEG4-acid (exo) |
1421932-54-8 | 95% | 250mg |
14107CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21538-1g |
BCN-PEG4-acid (exo) |
1421932-54-8 | 95% | 1g |
48450CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21538-100mg |
BCN-PEG4-acid (exo) |
1421932-54-8 | 95% | 100mg |
6840CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-6056-25mg |
BCN-PEG4-acid (exo) |
1421932-54-8 | 25mg |
2565CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CP-6056-100mg |
BCN-PEG4-acid (exo) |
1421932-54-8 | 100mg |
6127CNY | 2021-05-07 | ||
| TRC | F657855-2.5mg |
Fmoc-PEG5-NHS Ester |
1421932-54-8 | 2.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F657855-5mg |
Fmoc-PEG5-NHS Ester |
1421932-54-8 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F657855-25mg |
Fmoc-PEG5-NHS Ester |
1421932-54-8 | 25mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM340075-100mg |
endo-BCN-PEG4-acid |
1421932-54-8 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21538-250mg |
BCN-PEG4-acid (exo) |
1421932-54-8 | 95% | 250mg |
14107.0CNY | 2021-07-13 |
Fmoc-PEG5-NHS Ester Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on Fmoc-PEG5-NHS Ester
Fmoc-PEG5-NHS Ester: A Comprehensive Overview
Fmoc-PEG5-NHS Ester (CAS No. 1421932-54-8) is a versatile and widely used reagent in the field of bioconjugation and chemical synthesis. This compound is a key intermediate in the synthesis of bioactive molecules, particularly in the modification of proteins, peptides, and other biomolecules. The structure of Fmoc-PEG5-NHS Ester consists of a polyethylene glycol (PEG) chain linked to an N-hydroxysuccinimide (NHS) ester group and a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group, making it highly functional for various applications in drug delivery, diagnostics, and material science.
The Fmoc group in Fmoc-PEG5-NHS Ester serves as a protecting group for amino functionalities during peptide synthesis. This feature makes it indispensable in solid-phase peptide synthesis (SPPS), where precise control over the sequence and functionality of peptides is critical. Recent advancements in peptide therapeutics have highlighted the importance of using high-quality reagents like Fmoc-PEG5-NHS Ester to ensure the stability and efficacy of the final product.
The NHS ester functionality in Fmoc-PEG5-NHS Ester is highly reactive towards nucleophilic attack by amine groups, enabling efficient conjugation with proteins, antibodies, or other amine-containing biomolecules. This property has been exploited in the development of targeted drug delivery systems, where PEGylation (the attachment of PEG chains) improves the pharmacokinetics and reduces immunogenicity of therapeutic agents. For instance, studies have demonstrated that PEGylated proteins exhibit longer circulation times in vivo, enhancing their therapeutic potential.
The PEG chain in Fmoc-PEG5-NHS Ester contributes to its hydrophilic nature, which is advantageous for applications requiring water solubility or reduced nonspecific binding. Recent research has focused on optimizing PEG chain lengths to balance solubility and bioavailability, with PEG5 (a five-carbon chain) being a popular choice due to its optimal properties for many biomedical applications.
In terms of synthesis, Fmoc-PEG5-NHS Ester is typically prepared through a multi-step process involving the activation of Fmoc chloride with an appropriate base followed by coupling with PEG diol and subsequent conversion to the NHS ester form. The reaction conditions are carefully controlled to ensure high purity and functionality of the final product.
The use of Fmoc-PEG5-NHS Ester has been extensively documented in scientific literature, with applications ranging from protein engineering to nanotechnology. For example, researchers have utilized this reagent to modify antibody surfaces for enhanced targeting efficiency in cancer therapy. Additionally, its role in the preparation of biocompatible nanoparticles has been explored, demonstrating its potential in drug delivery systems with improved stability and controlled release profiles.
In conclusion, Fmoc-PEG5-NHS Ester (CAS No. 1421932-54-8) is a critical reagent in modern chemical biology and biotechnology. Its unique combination of functional groups makes it invaluable for a wide range of applications, from peptide synthesis to advanced drug delivery systems. As research continues to push the boundaries of bioconjugation chemistry, compounds like Fmoc-PEG5-NHS Ester will remain at the forefront of innovation in this field.
1421932-54-8 (Fmoc-PEG5-NHS Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)